3-(3-chloropropanamido)-N-(4-fluorophenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(3-chloropropanoylamino)-N-(4-fluorophenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C18H14ClFN2O3/c19-10-9-15(23)22-16-13-3-1-2-4-14(13)25-17(16)18(24)21-12-7-5-11(20)6-8-12/h1-8H,9-10H2,(H,21,24)(H,22,23)
• InChI Key: OVSWBRYZZIVWLR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C(=C(O2)C(=O)NC3=CC=C(C=C3)F)NC(=O)CCCl
• Molecular Formula: C18H14ClFN2O3
• Molecular Weight: 360.8 g/mol

Description

3-(3-chloropropanamido)-N-(4-fluorophenyl)benzofuran-2-carboxamide, also known as CF3, is a synthetic compound that has been widely used in scientific research. It belongs to the class of benzofuran compounds and has been found to exhibit various biochemical and physiological effects.

Scientific Research Applications

Fluorescent Trypanocidal Diamidines

Fluorescent trypanocidal diamidines, including benzofuran derivatives, have been determined in biological samples using quantitative thin-layer chromatography. This method facilitated pharmacokinetic studies in experimental animals, indicating applications in drug development and analysis for trypanocidal activities (Gluth, Kaliwoda, & Dann, 1986).

Benzofuran Carboxamide Derivatives

A series of benzofuran carboxamide derivatives were synthesized and evaluated for antimicrobial, anti-inflammatory, and antioxidant activities. These compounds were characterized using various spectroscopic techniques, suggesting their potential as bioactive chemical entities (Lavanya, Sribalan, & Padmini, 2017).

Antipathogenic Thiourea Derivatives

Thiourea derivatives, including those with fluorophenyl groups, have shown significant antipathogenic activity, particularly against strains known for biofilm growth. This research demonstrates the potential for developing antimicrobial agents with antibiofilm properties (Limban, Marutescu, & Chifiriuc, 2011).

Solvent-Free Synthesis of Benzylideneamino Derivatives

Benzylideneamino derivatives, synthesized via a solvent-free process, have been explored for their spectral properties and reactivity. Such studies are foundational for understanding the chemical behavior and potential applications of similar compounds in materials science and pharmacology (Thirunarayanan & Sekar, 2013).

Heterocyclic Synthesis with Thiophene-2-Carboxamide

The synthesis of new antibiotic and antibacterial drugs from thiophene-2-carboxamide derivatives highlights the utility of heterocyclic chemistry in drug discovery. This area of research demonstrates the continuous search for novel therapeutic agents (Ahmed, 2007).